Cas no 22767-81-3 (Phosphoramidic acid,2,3-xylyl-, diethyl ester (8CI))

• Product name: Phosphoramidic acid,2,3-xylyl-, diethyl ester (8CI)
• CAS No: 22767-81-3
• MF: C₁₂H₂₀NO₃P
• MW: 257.2659
• CID: 268763
• PubChem ID: 319391

Phosphoramidic acid,2,3-xylyl-, diethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid,2,3-xylyl-, diethyl ester (8CI)
• N-diethoxyphosphoryl-2,3-dimethylaniline
• AC1L804I
• AG-E-65466
• CTK4F0135
• N-DIETHOXYPHOSPHORYL-2,3-DIMETHYL-ANILINE
• NSC263531
• Phosphorsaeure-diaethylester-2.3-dimethyl-anilid
• 22767-81-3
• NSC-263531
• DTXSID30312825

• Inchi： InChI=1S/C12H20NO3P/c1-5-15-17(14,16-6-2)13-12-9-7-8-10(3)11(12)4/h7-9H,5-6H2,1-4H3,(H,13,14)
• InChI Key： KOLSLNBVGYFMFK-UHFFFAOYSA-N
• SMILES： CCOP(NC1=CC=CC(C)=C1C)(=O)OCC

Computed Properties

• Exact Mass: 257.1182
• Monoisotopic Mass: 257.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56
• LogP: 3.96940